Cas no 94418-48-1 (4(3H)-Quinazolinone, 2-ethyl-3-propyl-)

• Product name: 4(3H)-Quinazolinone, 2-ethyl-3-propyl-
• CAS No: 94418-48-1
• MF: C₁₃H₁₆N₂O
• MW: 216.27894
• CID: 1984265
• PubChem ID: 529111

4(3H)-Quinazolinone, 2-ethyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 2-ethyl-3-propyl-
• 2-ethyl-3-propylquinazolin-4(3H)-one
• 2-ethyl-3-propylquinazolin-4-one
• AG-670/36901043
• 4-Quinazolone, 2-ethyl-3-propyl
• 2-ethyl-3-propyl-4(3H)-quinazolinone
• DB-314009
• 94418-48-1
• 4,5,6,7-Tetrachloro-2-(3-isoxazolyl)-1H-isoindole-1,3(2H)-dione
• 2-Ethyl-3-propyl-3H-quinazolin-4-one
• SCHEMBL3821434

• Inchi： InChI=1S/C13H16N2O/c1-3-9-15-12(4-2)14-11-8-6-5-7-10(11)13(15)16/h5-8H,3-4,9H2,1-2H3
• InChI Key： ZIMFYUBAVNPVMC-UHFFFAOYSA-N
• SMILES： CCCN1C(=NC2=CC=CC=C2C1=O)CC

Computed Properties

• Exact Mass: 216.126263138Da
• Monoisotopic Mass: 216.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų
• XLogP3: 2.2